Cas no 1354033-34-3 ((S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide)

• Product Name: (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide
• CAS No: 1354033-34-3
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 2159183
• Update Time: 2025-11-06

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-isopropyl-3-methyl-n-(1-methyl-pyrrolidin-3-yl)-butyramide
• AM97485
• (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methylpyrrolidin-3-yl)butyramide
• (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide

• Inchi： 1S/C13H27N3O/c1-9(2)12(14)13(17)16(10(3)4)11-6-7-15(5)8-11/h9-12H,6-8,14H2,1-5H3/t11?,12-/m0/s1
• InChI Key： RIGURTVBDABWNJ-KIYNQFGBSA-N
• SMILES： O=C([C@H](C(C)C)N)N(C(C)C)C1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide

Comprehensive Guide to (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide (CAS No. 1354033-34-3)

(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide (CAS No. 1354033-34-3) is a specialized chiral compound with significant potential in pharmaceutical research and development. This molecule, characterized by its unique stereochemistry and functional groups, has garnered attention for its role in drug discovery, particularly in the design of bioactive molecules targeting neurological and metabolic disorders. Its complex structure, featuring an amino acid derivative and a pyrrolidine moiety, makes it a valuable intermediate in synthetic chemistry.

The compound's chiral center at the 2-amino position is crucial for its biological activity, as enantiopure compounds often exhibit distinct pharmacological properties. Researchers are increasingly focusing on (S)-enantiomers due to their higher binding affinity to biological targets compared to their (R)-counterparts. This trend aligns with the growing demand for stereoselective synthesis in modern drug development, a hot topic in pharmaceutical chemistry forums and AI-driven research platforms.

In recent years, CAS 1354033-34-3 has been investigated for its potential as a building block in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs represent one of the most important drug target families, with over 30% of FDA-approved medications acting through these receptors. The compound's N-isopropyl and N-methyl-pyrrolidinyl groups contribute to its lipophilicity and membrane permeability, key factors in blood-brain barrier penetration - a critical consideration in central nervous system (CNS) drug development.

The pharmaceutical industry's shift toward personalized medicine has increased interest in chiral compounds like (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide. Analytical techniques such as chiral HPLC and X-ray crystallography are commonly employed to characterize this molecule, with researchers frequently searching for optimal separation methods and crystallization conditions in scientific databases.

From a synthetic chemistry perspective, the compound's secondary amide functionality makes it amenable to various coupling reactions, while its tertiary amine group offers opportunities for salt formation to improve solubility. These features are particularly relevant in the context of prodrug design, another trending topic in medicinal chemistry circles. The pyrrolidine ring contributes to the molecule's conformational rigidity, potentially enhancing target selectivity - a quality highly sought after in modern drug candidates.

Market analysis indicates growing demand for high-purity chiral intermediates like CAS 1354033-34-3, driven by the expanding neurological drug market and increased investment in CNS disorder research. Pharmaceutical companies are actively searching for reliable suppliers of this compound, with quality specifications often including ≥98% HPLC purity and ≥99% enantiomeric excess. These parameters are critical for ensuring reproducible results in biological assays and formulation studies.

Recent advancements in continuous flow chemistry have opened new possibilities for the scalable synthesis of complex molecules such as (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide. This aligns with the pharmaceutical industry's push toward green chemistry and process intensification, topics frequently discussed in chemical engineering forums and sustainability-focused research initiatives.

The compound's potential applications extend beyond pharmaceuticals. Research suggests possible uses in asymmetric catalysis as a chiral ligand or in material science as a building block for functional polymers. These diverse applications contribute to its growing importance in the fine chemicals market, with patent analysis showing increased activity around related structures in recent years.

Quality control of 1354033-34-3 typically involves comprehensive spectroscopic characterization, including 1H/13C NMR, mass spectrometry, and polarimetry to confirm both chemical structure and optical purity. These analytical methods represent common search terms among researchers verifying compound identity, reflecting the importance of thorough characterization in chemical research.

As the scientific community continues to explore structure-activity relationships in drug design, compounds like (S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-pyrrolidin-3-yl)-butyramide will likely remain important tools for medicinal chemists. Its balanced combination of hydrogen bond donors/acceptors and lipophilic character makes it particularly valuable in the current era of fragment-based drug discovery, addressing the industry's need for novel scaffolds with optimized physicochemical properties.